Cas no 365542-34-3 (ethyl 2-[(E)-2-(5-bromothiophen-2-yl)ethenyl]-6-methoxybenzoate)

• Product Name: ethyl 2-[(E)-2-(5-bromothiophen-2-yl)ethenyl]-6-methoxybenzoate
• CAS No: 365542-34-3
• MF: C₁₆H₁₅BrO₃S
• MW: 367.257502794266
• MDL: MFCD12546753
• CID: 1479225
• PubChem ID: 9885536
• Update Time: 2025-11-05

ethyl 2-[(E)-2-(5-bromothiophen-2-yl)ethenyl]-6-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(E)-2-(5-bromothiophen-2-yl)ethenyl]-6-methoxybenzoate
• Benzoic acid, 2-[(E)-2-(5-bromo-2-thienyl)ethenyl]-6-methoxy-, ethyl ester
• Ethyl 2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxybenzoate
• 2-[2-(5-BROMO-THIOPHEN-2-YL)-VINYL]-6-METHOXY-BENZOIC ACID ETHYL ESTER
• AKOS025213708
• MFCD12546753
• SCHEMBL7977124
• 365542-34-3
• Ethyl (E)-2-(2-(5-bromothiophen-2-yl)vinyl)-6-methoxybenzoate

• MDL： MFCD12546753
• Inchi： 1S/C16H15BrO3S/c1-3-20-16(18)15-11(5-4-6-13(15)19-2)7-8-12-9-10-14(17)21-12/h4-10H,3H2,1-2H3/b8-7+
• InChI Key： BWDVBBLIPZRFFC-BQYQJAHWSA-N
• SMILES： BrC1=CC=C(/C=C/C2C=CC=C(C=2C(=O)OCC)OC)S1

Computed Properties

• Exact Mass: 365.99255
• Monoisotopic Mass: 365.99253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.431
• Boiling Point: 473.174°C at 760 mmHg
• Flash Point: 239.967°C
• Refractive Index: 1.643
• PSA: 35.53

Additional information on ethyl 2-[(E)-2-(5-bromothiophen-2-yl)ethenyl]-6-methoxybenzoate

Comprehensive Analysis of Ethyl 2-[(E)-2-(5-Bromothiophen-2-yl)ethenyl]-6-Methoxybenzoate (CAS No. 365542-34-3)

The compound ethyl 2-[(E)-2-(5-bromothiophen-2-yl)ethenyl]-6-methoxybenzoate (CAS No. 365542-34-3) is a highly specialized organic molecule with significant applications in pharmaceutical research and material science. Its unique structure, featuring a bromothiophene moiety coupled with a methoxybenzoate ester, makes it a valuable intermediate for synthesizing advanced materials and bioactive compounds. Researchers and industry professionals often search for this compound due to its potential in drug discovery, OLED materials, and organic electronics.

One of the most frequently asked questions about CAS No. 365542-34-3 revolves around its synthesis and purity. High-purity samples are critical for applications in medicinal chemistry, where even minor impurities can affect biological activity. The compound’s E-configuration (trans double bond) is also a point of interest, as it influences its photophysical properties, making it suitable for fluorescence-based sensors and light-emitting diodes (LEDs). Recent trends in green chemistry have spurred interest in eco-friendly synthesis routes for such compounds, aligning with global sustainability goals.

Another hot topic is the role of ethyl 2-[(E)-2-(5-bromothiophen-2-yl)ethenyl]-6-methoxybenzoate in cancer research. Preliminary studies suggest that derivatives of this compound may exhibit antiproliferative activity, attracting attention from oncologists and pharmacologists. Its thiophene core is particularly noteworthy, as thiophene-based molecules are known for their versatility in heterocyclic chemistry. This has led to a surge in searches for thiophene derivatives and their structure-activity relationships (SAR).

From a technical standpoint, the compound’s solubility and stability under various conditions are frequently discussed. Its methoxy and ester functional groups contribute to its moderate solubility in organic solvents, which is advantageous for formulation development. Additionally, its UV-Vis absorption properties are of interest to researchers working on photocatalysts and solar cell materials. These attributes make it a candidate for renewable energy applications, a rapidly growing field.

In the context of intellectual property, CAS No. 365542-34-3 has been referenced in several patents related to electronic devices and pharmaceutical compositions. This underscores its commercial relevance and the need for reliable suppliers. Companies specializing in fine chemicals often highlight this compound in their catalogs, catering to the demand from R&D laboratories and academic institutions.

Finally, the compound’s NMR and mass spectrometry data are critical for quality control. Analytical chemists frequently search for detailed spectroscopic characterization to ensure batch consistency. As the demand for high-performance materials grows, ethyl 2-[(E)-2-(5-bromothiophen-2-yl)ethenyl]-6-methoxybenzoate remains a key player in innovation-driven industries.